2-Azaniumyl-2-phenylacetate

• CAS No.: 2835-06-5
• Product Name: 2-Azaniumyl-2-phenylacetate
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 2-azaniumyl-2-phenylacetate
• Standard InChI: InChI=1S/C8H9NO2/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7H,9H2,(H,10,11)
• Standard InChIKey: ZGUNAGUHMKGQNY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C(=O)[O-])[NH3+]
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)[O-])[NH3+]
• Appearance: White to Faint Yellow Powder or Crystals
• Melting Point: 290°C
• Physical Description: Solid
• Description: 2-Phenylglycine, also known as a-amino-a-toluate or L-PHG amino acid, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). 2-Phenylglycine exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). 2-Phenylglycine has been detected in multiple biofluids, such as urine and blood. Within the cell, 2-phenylglycine is primarily located in the cytoplasm.; Alpha-phenylglycine is an amino acid with a structure in which a phenyl ring is bonded to the alpha-carbon of glycine. It has a role as a human metabolite.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: 115 mg/mL at 100 °C
• Synonyms: DL-α-Phenylglycine; (±)-α-Aminophenylacetic acid; (RS)-2-Phenylglycine; (±)-Phenylglycine; (±)-α-Phenylglycine; 2-Amino-2-phenylacetic Acid; C-Phenylglycine; DL-2-Phenylglycine; DL-Phenylglycine; NSC 24619; NSC 32070; NSC 7928; α-Aminobenzeneacetic Acid
• PubChem Compound: 25200329
• Last Modified: Nov 11 2021